![molecular formula C11H13BF4O3 B3060276 3-Butoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid CAS No. 2096339-47-6](/img/structure/B3060276.png)
3-Butoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid
Overview
Description
“3-Butoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid” is a chemical compound . It is a boronic acid derivative, which are known to be highly valuable building blocks in organic synthesis .
Molecular Structure Analysis
The molecular formula of “this compound” is C11H13BF4O3 . The molecular weight is 280.02 .Chemical Reactions Analysis
Boronic acids, including “this compound”, are often used in Suzuki-Miyaura cross-coupling reactions . They can also be involved in palladium-catalyzed direct arylation reactions .Scientific Research Applications
Hyperbranched Poly(arylene ether)s Synthesis
A trifluoromethyl-activated trifluoro monomer, including 4-fluoro-3-trifluoromethylphenylboronic acid, was used to synthesize hyperbranched poly(arylene ether)s. These polymers, characterized by various techniques such as GPC, DSC, TGA, FTIR, and NMR, exhibit high molecular weight and excellent thermal stability, with higher glass transition temperatures than their linear analogs (Banerjee, Komber, Häussler, & Voit, 2009).
Syn-Fluoro- and -Oxy-trifluoromethylation of Arylacetylenes
The compound is instrumental in a method that enables concurrent fluoro-trifluoromethylation across the triple bond of arylacetylenes. This approach produces chemo-, regio-, and stereoselectively (Z)-α-fluoro-β-CF3 styrenes and can be extended to syn-oxy-trifluoromethylation and syn-aryl-trifluoromethylation of alkynes (Zhang, Wan, & Bie, 2017).
Synthesis of 2-Fluoro-4-(trans-4-alkylcyclohexyl)phenylboronic Acid
This research involved synthesizing 2-fluoro-4-(trans-4-alkylcyclohexyl)phenylboronic acid using a series of reactants. The optimized reaction conditions led to significant yields and a reduced reaction time, demonstrating the compound's usefulness in organic synthesis (Zhong-wei, 2006).
Dehydrative Amidation Catalysis
2,4-Bis(trifluoromethyl)phenylboronic acid is an effective catalyst for dehydrative amidation between carboxylic acids and amines, crucial for α-dipeptide synthesis. Mechanistic studies suggest the ortho-substituent of boronic acid accelerates the amidation by preventing amines' coordination to the boron atom (Wang, Lu, & Ishihara, 2018).
Optical Modulation in Nanotechnology
Phenyl boronic acids, including variants of the compound, are used for saccharide recognition and anchoring hydrophilic polymer backbones to hydrophobic surfaces like graphene or carbon nanotubes. This application demonstrates a clear link between molecular structure and single-walled carbon nanotube optical properties (Mu et al., 2012).
Mechanism of Action
Target of Action
The primary target of 3-Butoxy-4-fluoro-5-(trifluoromethyl)phenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
In the SM cross-coupling reaction, the compound interacts with its targets through two key processes: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The compound affects the SM cross-coupling reaction pathway . This pathway involves the formation of carbon–carbon bonds, which is a fundamental process in organic synthesis . The compound, being a boronic acid, plays a crucial role in this pathway as it is involved in the transmetalation step .
Pharmacokinetics
They are readily prepared and their properties can be tailored for application under specific conditions .
Result of Action
The result of the compound’s action is the formation of new carbon–carbon bonds via the SM cross-coupling reaction . This reaction is exceptionally mild and functional group tolerant, making it a valuable tool in organic synthesis .
Action Environment
The action of the compound can be influenced by various environmental factors. For instance, the stability of boronic acids can be a challenge when considering the removal of the boron moiety at the end of a sequence . Protodeboronation of unactivated alkyl and especially primary alkyl boronic esters is underexplored . The introduction of the more stable boronic ester moiety has significantly expanded the scope of boron chemistry .
properties
IUPAC Name |
[3-butoxy-4-fluoro-5-(trifluoromethyl)phenyl]boronic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BF4O3/c1-2-3-4-19-9-6-7(12(17)18)5-8(10(9)13)11(14,15)16/h5-6,17-18H,2-4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAVWNAWXHBDFEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C(=C1)OCCCC)F)C(F)(F)F)(O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BF4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301177310 | |
Record name | Boronic acid, B-[3-butoxy-4-fluoro-5-(trifluoromethyl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301177310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2096339-47-6 | |
Record name | Boronic acid, B-[3-butoxy-4-fluoro-5-(trifluoromethyl)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2096339-47-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Boronic acid, B-[3-butoxy-4-fluoro-5-(trifluoromethyl)phenyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301177310 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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